Cas no 821016-26-6 (1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]-)
821016-26-6 structure
Product Name:1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]-
CAS No:821016-26-6
MF:C11H12N2O2
MW:204.225182533264
CID:698026
PubChem ID:23279672
Update Time:2025-04-19
1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]-
- 2-[(4-methoxyphenyl)methyl]-1H-pyrazol-3-one
- 2-[(4-Methoxyphenyl)methyl]-1,2-dihydro-3H-pyrazol-3-one
- DTXSID10632477
- SCHEMBL20745582
- 821016-26-6
-
- Inchi: 1S/C11H12N2O2/c1-15-10-4-2-9(3-5-10)8-13-11(14)6-7-12-13/h2-7,12H,8H2,1H3
- InChI Key: XJTUJLNJDLZTLO-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CN1C(C=CN1)=O
Computed Properties
- Exact Mass: 204.089877630g/mol
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.6Ų
1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
821016-26-6 (1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]-) Related Products
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